Cas no 2228759-78-0 (1-(4-chloro-3-methoxyphenyl)-2-fluoroethan-1-ol)

• Product Name: 1-(4-chloro-3-methoxyphenyl)-2-fluoroethan-1-ol
• CAS No: 2228759-78-0
• MF: C₉H₁₀ClFO₂
• MW: 204.625905513763
• CID: 6042707
• PubChem ID: 165883240
• Update Time: 2025-05-20

1-(4-chloro-3-methoxyphenyl)-2-fluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-α-(fluoromethyl)-3-methoxybenzenemethanol
• 1-(4-chloro-3-methoxyphenyl)-2-fluoroethan-1-ol
• 2228759-78-0
• EN300-1976224

• Inchi： 1S/C9H10ClFO2/c1-13-9-4-6(8(12)5-11)2-3-7(9)10/h2-4,8,12H,5H2,1H3
• InChI Key： HUEKZMRRIVODOK-UHFFFAOYSA-N
• SMILES： C(C1C=CC(=C(C=1)OC)Cl)(O)CF

Computed Properties

• Exact Mass: 204.0353354g/mol
• Monoisotopic Mass: 204.0353354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-(4-chloro-3-methoxyphenyl)-2-fluoroethan-1-ol

Comprehensive Overview of 1-(4-chloro-3-methoxyphenyl)-2-fluoroethan-1-ol (CAS No. 2228759-78-0)

The compound 1-(4-chloro-3-methoxyphenyl)-2-fluoroethan-1-ol (CAS No. 2228759-78-0) is a fluorinated aromatic alcohol with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a fluoroethyl group attached to a chloro-methoxyphenyl ring, makes it a valuable intermediate in synthetic chemistry. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

One of the key reasons for the growing attention on 1-(4-chloro-3-methoxyphenyl)-2-fluoroethan-1-ol is its role in the synthesis of biologically active molecules. The presence of both fluorine and chlorine atoms enhances its reactivity and binding affinity, making it a promising candidate for medicinal chemistry applications. Recent studies have explored its utility in creating anti-inflammatory and antimicrobial agents, aligning with the current demand for novel therapeutic compounds.

In the context of green chemistry, 1-(4-chloro-3-methoxyphenyl)-2-fluoroethan-1-ol has also garnered interest due to its potential for sustainable synthesis. Researchers are investigating eco-friendly methods to produce this compound, such as catalytic fluorination and microwave-assisted reactions. These approaches address the increasing focus on reducing environmental impact in chemical manufacturing, a topic frequently searched by professionals in the field.

The compound's CAS No. 2228759-78-0 is often queried in scientific databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Its molecular weight and lipophilicity make it suitable for drug-like properties assessments, a critical step in early-stage drug development. Additionally, its chiral center opens avenues for enantioselective synthesis, a hot topic in modern organic chemistry.

From a commercial perspective, 1-(4-chloro-3-methoxyphenyl)-2-fluoroethan-1-ol is gaining traction as a building block for specialty chemicals. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the demand from pharmaceutical and biotech industries. Its stability under various conditions further enhances its appeal for large-scale applications.

In summary, 1-(4-chloro-3-methoxyphenyl)-2-fluoroethan-1-ol (CAS No. 2228759-78-0) represents a versatile and valuable compound in contemporary chemical research. Its applications span from drug discovery to sustainable synthesis, making it a subject of ongoing investigation and innovation. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing molecular design and chemical biology.